Cas no 1702045-13-3 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide)

2-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide is a specialized heterocyclic compound featuring a 1,2,4-triazole core functionalized with an amino group, a bromine substituent, and an acetamide side chain linked to a 2-methoxyethyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and bromine groups enhances its utility in further functionalization, such as cross-coupling or nucleophilic substitution reactions. The 2-methoxyethyl side chain improves solubility in polar organic solvents, facilitating downstream processing. Its well-defined molecular architecture ensures consistency in synthetic applications, particularly in the development of bioactive molecules.

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide structure

1702045-13-3 structure

Product Name:2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide

CAS No:1702045-13-3

MF:C₇H₁₂BrN₅O₂

MW:278.106479644775

CID:6486699

PubChem ID:103098446

Update Time:2025-09-27

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 1702045-13-3
- 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide
- EN300-804203
- Inchi： 1S/C7H12BrN5O2/c1-15-3-2-10-5(14)4-13-6(8)11-7(9)12-13/h2-4H2,1H3,(H2,9,12)(H,10,14)
- InChI Key： KVDBRNFPGWHKJE-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1CC(NCCOC)=O

Computed Properties

Exact Mass: 277.01744g/mol
Monoisotopic Mass: 277.01744g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 95.1Å²

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-804203-0.05g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	0.05g	$827.0	2025-02-21
Enamine	EN300-804203-0.1g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	0.1g	$867.0	2025-02-21
Enamine	EN300-804203-0.25g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	0.25g	$906.0	2025-02-21
Enamine	EN300-804203-0.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	0.5g	$946.0	2025-02-21
Enamine	EN300-804203-1.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	1.0g	$986.0	2025-02-21
Enamine	EN300-804203-2.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	2.5g	$1931.0	2025-02-21
Enamine	EN300-804203-5.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	5.0g	$2858.0	2025-02-21
Enamine	EN300-804203-10.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide	1702045-13-3	95.0%	10.0g	$4236.0	2025-02-21

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide

Comprehensive Overview of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide (CAS No. 1702045-13-3)

The compound 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide, identified by its CAS No. 1702045-13-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2,4-triazole core, a bromo substituent, and a methoxyethyl side chain, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide has surged due to their role in developing targeted therapies. The 1,2,4-triazole moiety is a key pharmacophore in many FDA-approved drugs, which explains the growing interest in this compound. Additionally, its bromo functional group offers opportunities for further derivatization, a feature highly valued in medicinal chemistry and crop protection formulations.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide?" The synthesis typically involves multi-step reactions, starting from 5-bromo-1H-1,2,4-triazol-3-amine, followed by alkylation and amidation. Researchers also explore its structure-activity relationships (SAR) to optimize efficacy in applications such as enzyme inhibition or material science.

From an industrial perspective, CAS No. 1702045-13-3 is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in eco-friendly catalytic methods to produce such intermediates, aligning with global trends like carbon neutrality. This aligns with another popular query: "How can 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide be synthesized sustainably?"

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research use. Its stability under various conditions is another hot topic, particularly for storage and transportation in pharmaceutical supply chains. The methoxyethyl group enhances solubility, a critical factor for formulation scientists.

In summary, 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(2-methoxyethyl)acetamide represents a promising scaffold for innovation across multiple industries. Its relevance to drug development, agrochemicals, and material sciences ensures continued exploration, driven by both academic curiosity and industrial demand.